Cas no 2098022-17-2 (2-Methyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboximidamide)

• Product Name: 2-Methyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboximidamide
• CAS No: 2098022-17-2
• MF: C₈H₁₂N₄O
• MW: 180.207080841064
• CID: 5727531
• PubChem ID: 121214431
• Update Time: 2025-05-20

2-Methyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboximidamide Chemical and Physical Properties

Names and Identifiers

• F2198-6514
• 2-methyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboximidamide
• 2098022-17-2
• AKOS026724960
• Pyrano[4,3-c]pyrazole-3-carboximidamide, 2,4,6,7-tetrahydro-2-methyl-
• 2-Methyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboximidamide

• Inchi： 1S/C8H12N4O/c1-12-7(8(9)10)5-4-13-3-2-6(5)11-12/h2-4H2,1H3,(H3,9,10)
• InChI Key： CXVWJLCMZFYUSL-UHFFFAOYSA-N
• SMILES： O1CCC2C(C1)=C(C(=N)N)N(C)N=2

Computed Properties

• Exact Mass: 180.10111102g/mol
• Monoisotopic Mass: 180.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 76.9Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 387.4±52.0 °C(Predicted)
• pka: 10.78±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-Methyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboximidamide

Comprehensive Overview of 2-Methyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboximidamide (CAS No. 2098022-17-2)

The compound 2-Methyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboximidamide (CAS No. 2098022-17-2) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This molecule combines a pyrano[4,3-c]pyrazole core with a carboximidamide functional group, making it a versatile scaffold for drug discovery and development. Researchers are particularly interested in its applications as a kinase inhibitor or modulator of enzymatic activity, which aligns with current trends in targeted therapy and precision medicine.

In recent years, the demand for novel heterocyclic compounds like 2-Methyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboximidamide has surged, driven by the need for innovative treatments in oncology, metabolic disorders, and infectious diseases. The compound's pyrazole and pyran rings are known to exhibit strong binding affinities to biological targets, a property highly sought after in the design of next-generation therapeutics. Its CAS No. 2098022-17-2 is frequently searched in scientific databases, reflecting its relevance in academic and industrial research.

From a synthetic chemistry perspective, the preparation of 2-Methyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboximidamide involves multi-step reactions, often starting from readily available precursors such as pyrazole-3-carboxylic acid derivatives. The introduction of the methyl group at the 2-position and the carboximidamide moiety at the 3-position requires careful optimization to achieve high yields and purity. These synthetic challenges are a common topic in organic chemistry forums, where researchers discuss strategies for improving reaction efficiency and scalability.

The pharmacological potential of 2-Methyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboximidamide is further highlighted by its structural similarity to known bioactive molecules. For instance, its tetrahydropyrano fragment is reminiscent of natural products with anti-inflammatory and antioxidant properties, while the pyrazole ring is a hallmark of many FDA-approved drugs. This dual functionality makes it a promising candidate for repurposing in drug development pipelines, a strategy gaining traction in the era of computational drug design and AI-driven discovery.

Environmental and regulatory considerations also play a role in the study of 2-Methyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboximidamide. As the pharmaceutical industry shifts toward greener chemistry, researchers are exploring sustainable synthesis routes for this compound, minimizing waste and hazardous byproducts. Its biodegradability and ecotoxicological profile are subjects of ongoing investigation, addressing concerns raised by environmental agencies and stakeholders.

In summary, 2-Methyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboximidamide (CAS No. 2098022-17-2) represents a compelling case study in modern medicinal chemistry. Its multifaceted applications, synthetic accessibility, and alignment with global research priorities underscore its importance in both academic and industrial settings. As scientific inquiries into its mechanisms and derivatives continue, this compound is poised to contribute significantly to advancements in health and biotechnology.